Cas no 1935475-78-7 (1-(butan-2-yl)-3-methylcyclopentane-1-carbaldehyde)

• Product Name: 1-(butan-2-yl)-3-methylcyclopentane-1-carbaldehyde
• CAS No: 1935475-78-7
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 6378271
• PubChem ID: 131051522
• Update Time: 2024-01-10

1-(butan-2-yl)-3-methylcyclopentane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(butan-2-yl)-3-methylcyclopentane-1-carbaldehyde
• Cyclopentanecarboxaldehyde, 3-methyl-1-(1-methylpropyl)-
• EN300-1619870
• 1935475-78-7

• Inchi： 1S/C11H20O/c1-4-10(3)11(8-12)6-5-9(2)7-11/h8-10H,4-7H2,1-3H3
• InChI Key： HJOIBPUYFJFNJI-UHFFFAOYSA-N
• SMILES： C1(C(C)CC)(C=O)CCC(C)C1

Computed Properties

• Exact Mass: 168.151415257g/mol
• Monoisotopic Mass: 168.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.922±0.06 g/cm3(Predicted)
• Boiling Point: 215.9±9.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monocyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Monocyclic monoterpenoids